Cas no 2225144-07-8 (4,4-Difluorocycloheptan-1-amine hydrochloride)

• Product Name: 4,4-Difluorocycloheptan-1-amine hydrochloride
• CAS No: 2225144-07-8
• MF: C₇H₁₄ClF₂N
• MW: 185.64256811142
• CID: 5762011
• PubChem ID: 136574759
• Update Time: 2025-10-31

4,4-Difluorocycloheptan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4,4-Difluorocycloheptan-1-amine hydrochloride
• CS-0526860
• AKOS034141735
• 4,4-difluorocycloheptan-1-amine;hydrochloride
• Z3073036266
• 2225144-07-8
• EN300-1718206
• starbld0044978
• AT36645

• Inchi： 1S/C7H13F2N.ClH/c8-7(9)4-1-2-6(10)3-5-7;/h6H,1-5,10H2;1H
• InChI Key： JTKPHTMNRBSKTH-UHFFFAOYSA-N
• SMILES： Cl.FC1(CCCC(CC1)N)F

Computed Properties

• Exact Mass: 185.0782835g/mol
• Monoisotopic Mass: 185.0782835g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 114
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Additional information on 4,4-Difluorocycloheptan-1-amine hydrochloride

Introduction to 4,4-Difluorocycloheptan-1-amine hydrochloride (CAS No. 2225144-07-8)

4,4-Difluorocycloheptan-1-amine hydrochloride, identified by the Chemical Abstracts Service Number (CAS No.) 2225144-07-8, is a fluorinated amine derivative that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cycloalkane backbone substituted with fluorine atoms and an amine functional group, which imparts unique electronic and steric properties. The hydrochloride salt form enhances its solubility in aqueous systems, making it a valuable intermediate in the synthesis of more complex bioactive molecules.

The structural features of 4,4-Difluorocycloheptan-1-amine hydrochloride make it a promising candidate for further derivatization and exploration in drug discovery. The presence of two fluorine atoms at the 4-position of the cycloheptane ring influences the molecule's reactivity and binding affinity, which are critical factors in designing selective and potent pharmacological agents. Additionally, the amine group at the 1-position provides a nucleophilic center that can participate in various chemical transformations, including condensation reactions, alkylation, and acylation, thereby facilitating the synthesis of diverse pharmacophores.

In recent years, there has been growing interest in fluorinated compounds due to their ability to modulate metabolic stability, lipophilicity, and binding interactions with biological targets. Studies have demonstrated that fluorine atoms can enhance the bioavailability of drugs by improving their resistance to enzymatic degradation and increasing their interaction with plasma proteins. Furthermore, the electron-withdrawing nature of fluorine can fine-tune the electronic properties of molecules, leading to improved binding affinities at protein targets. These properties make 4,4-Difluorocycloheptan-1-amine hydrochloride a valuable building block for developing novel therapeutic agents.

Research in the field of medicinal chemistry has highlighted the potential of 4,4-Difluorocycloheptan-1-amine hydrochloride as a precursor for synthesizing small-molecule inhibitors targeting various biological pathways. For instance, its structural motif has been explored in the development of compounds that interact with enzymes involved in cancer metabolism and inflammation. Preliminary studies suggest that derivatives of this compound may exhibit inhibitory activity against key enzymes such as kinases and proteases, which are overexpressed in certain disease states. The ability to modify the cycloheptane ring and the amine group allows for fine-tuning of these interactions, paving the way for highly specific inhibitors.

The synthesis of 4,4-Difluorocycloheptan-1-amine hydrochloride involves multi-step organic transformations that require careful optimization to achieve high yields and purity. Common synthetic routes include halogenation of cycloheptane derivatives followed by nucleophilic substitution with ammonia or ammonium hydroxide equivalents. The introduction of fluorine atoms typically employs reagents such as hydrogen fluoride or diethylaminosulfur trifluoride (DAST), which must be handled under controlled conditions due to their reactivity. The final step involves salt formation with hydrochloric acid to improve solubility and stability for storage and further applications.

The pharmacological evaluation of 4,4-Difluorocycloheptan-1-amine hydrochloride has revealed intriguing properties that warrant further investigation. In vitro studies have shown that certain derivatives exhibit moderate affinity for target proteins without significant off-target effects. This selectivity is crucial for minimizing side effects in therapeutic applications. Additionally, computational modeling has been employed to predict binding modes and optimize lead structures based on the scaffold provided by 4,4-Difluorocycloheptan-1-amine hydrochloride. These approaches have accelerated the discovery process by allowing researchers to design more effective candidates with fewer experimental trials.

The versatility of 4,4-Difluorocycloheptan-1-amine hydrochloride extends beyond its role as a synthetic intermediate; it also serves as a model compound for understanding fluorinated amine chemistry. Researchers are exploring its reactivity under various conditions to develop new synthetic methodologies that could be applied to other fluorinated derivatives. Such advancements would not only streamline drug discovery but also contribute to a deeper understanding of structure-function relationships in medicinal chemistry.

As interest in fluorinated compounds continues to grow, 4,4-Difluorocycloheptan-1-amine hydrochloride is poised to play a significant role in future research endeavors. Its unique structural features and synthetic accessibility make it an attractive candidate for developing next-generation therapeutics targeting a wide range of diseases. Collaborative efforts between synthetic chemists and biologists will be essential to fully realize its potential by translating laboratory findings into clinical applications that improve patient outcomes.